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Compound of Interest

Compound Name: Diphenyl(4-vinylphenyl)phosphine

Cat. No.: B1600580

An In-depth Technical Guide to Diphenyl(4-vinylphenyl)phosphine: Properties, Synthesis,
and Applications

Introduction

Diphenyl(4-vinylphenyl)phosphine, also known as 4-(diphenylphosphino)styrene, is a
bifunctional organophosphorus compound that has garnered significant interest within the
scientific community. Its unique structure, featuring both a nucleophilic trivalent phosphorus
center and a polymerizable vinyl group, makes it a versatile building block in various fields,
from catalysis to materials science. This guide provides a comprehensive overview of the
chemical properties, structure, synthesis, and applications of diphenyl(4-
vinylphenyl)phosphine, tailored for researchers, scientists, and professionals in drug
development.

Chemical Structure and Physicochemical Properties

The structure of diphenyl(4-vinylphenyl)phosphine consists of a phosphorus atom bonded to
two phenyl rings and one 4-vinylphenyl group. The phosphorus atom possesses a lone pair of
electrons, which is responsible for its nucleophilic and ligand properties. The vinyl group, on the
other hand, can participate in polymerization reactions.

Caption: Chemical structure of Diphenyl(4-vinylphenyl)phosphine.
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The physicochemical properties of diphenyl(4-vinylphenyl)phosphine are summarized in the

table below.
Property Value Reference
Molecular Formula C20H17P [1112][3]
Molar Mass 288.32 g/mol [1][3]

White to off-white or light
Appearance [2][3]
yellow powder/crystal

Melting Point 75-81 °C [11[3]

Boiling Point 396.5 + 21.0 °C (Predicted) [1][3]

- Soluble in organic solvents,
Solubility o o [2]
limited solubility in water

CAS Number 40538-11-2 [1][2][3]

Spectroscopic Characterization

Spectroscopic techniques are essential for the structural elucidation and purity assessment of
diphenyl(4-vinylphenyl)phosphine.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 1H NMR: The proton NMR spectrum typically shows multiplets in the aromatic region
(around 7.2-7.6 ppm) corresponding to the protons of the phenyl and vinylphenyl groups.
The vinyl protons usually appear as a characteristic set of multiplets in the range of 5.2-6.8

ppm.

o 3P NMR: The phosphorus-31 NMR spectrum exhibits a characteristic singlet for the
phosphine group. In a deuterated chloroform (CDCI3) solvent, the chemical shift is
approximately -6.21 ppm.[4] A minor peak corresponding to the phosphine oxide may also
be observed around 29.1 ppm, indicating slight oxidation.[4]

« Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands. These
include bands for C-H stretching of the aromatic rings (around 3050-3080 cm~1), C=C
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stretching of the vinyl group and aromatic rings (around 1600 cm~1), and P-C stretching
vibrations.[4]

Synthesis of Diphenyl(4-vinylphenyl)phosphine

A common and effective method for the synthesis of diphenyl(4-vinylphenyl)phosphine
involves the reaction of a Grignard reagent derived from 4-chlorostyrene with
chlorodiphenylphosphine.

Experimental Protocol

Materials:

e 4-chlorostyrene

e Magnesium turnings

e Anhydrous tetrahydrofuran (THF)

e Chlorodiphenylphosphine

¢ lodine (crystal)

e Anhydrous diethyl ether

e Saturated aqueous ammonium chloride solution

e Anhydrous sodium sulfate

Inert gas (Argon or Nitrogen)
Procedure:
o Grignard Reagent Formation:

o In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,
and a magnetic stirrer, add magnesium turnings.
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o Activate the magnesium by adding a small crystal of iodine and gently warming under an
inert atmosphere.

o Add a solution of 4-chlorostyrene in anhydrous THF dropwise to the magnesium turnings.
The reaction is initiated, which is indicated by a gentle reflux.

o After the addition is complete, continue to reflux the mixture for an additional 1-2 hours to
ensure complete formation of the Grignard reagent, (4-vinylphenyl)magnesium chloride.

e Reaction with Chlorodiphenylphosphine:
o Cool the Grignard reagent solution to 0 °C in an ice bath.

o Slowly add a solution of chlorodiphenylphosphine in anhydrous THF to the Grignard
reagent via the dropping funnel with vigorous stirring. Maintain the temperature below 10
°C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours or overnight.

o Work-up and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

o Extract the product with diethyl ether.

o Separate the organic layer, and wash it with brine.

o Dry the organic layer over anhydrous sodium sulfate.

o Filter and concentrate the solvent under reduced pressure to obtain the crude product.

o Purify the crude product by column chromatography on silica gel or by recrystallization
from a suitable solvent system (e.g., ethanol/hexanes) to yield pure diphenyl(4-
vinylphenyl)phosphine.

Workflow Diagram
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1. Grignard Reagent Formation
(4-chlorostyrene + Mg in THF)

(Addition at 0°C)
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Final Product:
Diphenyl(4-vinylphenyl)phosphine

Click to download full resolution via product page

Caption: Synthesis workflow for Diphenyl(4-vinylphenyl)phosphine.

Reactivity and Applications

The dual functionality of diphenyl(4-vinylphenyl)phosphine makes it a valuable compound in
several areas of chemistry.
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As a Ligand in Homogeneous Catalysis

The phosphorus atom in diphenyl(4-vinylphenyl)phosphine can donate its lone pair of
electrons to a transition metal center, forming a metal-phosphine complex. These complexes
are often highly effective catalysts for a variety of cross-coupling reactions, including:

e Suzuki-Miyaura Coupling

Heck Reaction

Buchwald-Hartwig Amination

Sonogashira Coupling

Stille Coupling

The electronic and steric properties of the phosphine ligand can be tuned to optimize the
catalytic activity and selectivity for a specific reaction.

In Materials Science and Polymer Chemistry

The vinyl group allows diphenyl(4-vinylphenyl)phosphine to act as a monomer in
polymerization reactions. This enables the incorporation of phosphine moieties into polymer
chains, leading to the synthesis of functional polymers with applications such as:

o Polymer-supported catalysts: Immobilizing catalytic metal complexes on a polymer backbone
can facilitate catalyst recovery and reuse.

« Flame retardants: Phosphorus-containing polymers often exhibit flame-retardant properties.

o Metal-ion sensors: The phosphine groups can act as binding sites for metal ions, allowing for
the development of sensory materials.

Safety and Handling

Diphenyl(4-vinylphenyl)phosphine, like many other phosphines, requires careful handling
due to its potential toxicity and air sensitivity.[2]
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» Handling: It should be handled in a well-ventilated fume hood.[2][5] Personal protective
equipment, including safety goggles, gloves, and a lab coat, should be worn.[6][7]

o Storage: The compound is sensitive to air and moisture. It should be stored under an inert
atmosphere (argon or nitrogen) in a tightly sealed container in a cool, dry place.[3][5]

e Hazards: Phosphines can be harmful if swallowed or inhaled.[1][5] They can also cause skin
and eye irritation.[5][6][7]

Conclusion

Diphenyl(4-vinylphenyl)phosphine is a highly versatile and valuable compound in modern
chemistry. Its uniqgue combination of a phosphine ligand and a polymerizable vinyl group
provides a powerful platform for the development of advanced catalysts and functional
materials. A thorough understanding of its chemical properties, synthesis, and reactivity is
crucial for harnessing its full potential in various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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